3-((1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl)pyridine

Description

3-((1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl)pyridine, also known as (1'S,2'S)-Nicotine 1'-Oxide, Nicotine-cis-N-oxide, or (1S,2S)-syn-Nicotine N'-oxide, is a chemical compound with the molecular formula C10H14N2O and a molecular weight of 178.23 g/mol . It is further described as an (S)-nicotine N(1')-oxide in which the N(1')-methyl group is on the opposite side of the pyrrolidine ring to the pyridine substituent and is the major species at pH 7.3 . The PubChem CID for this compound is 12313859 .

Other names associated with 3-((1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl)pyridine include trans-(S)-nicotine N(1')-oxide and 3-[(1S,2S)-1-methyl-1-oxidopyrrolidin-1-ium-2-yl]pyridine . It is one of several pyrrolidinylpyridines, which feature a pyrrolidine ring linked to a pyridine ring . A similar compound is Pyridine, 3-((1R,2S)-1-methyl-1-oxido-2-pyrrolidinyl)- .

• CAS No.: 51095-86-4
• Product Name: 3-((1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl)pyridine
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3-[(1S,2S)-1-methyl-1-oxidopyrrolidin-1-ium-2-yl]pyridine
• Standard InChI: InChI=1S/C10H14N2O/c1-12(13)7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-,12-/m0/s1
• Standard InChIKey: RWFBQHICRCUQJJ-JQWIXIFHSA-N
• SMILES: C[N+]1(CCCC1C2=CN=CC=C2)[O-]
• Canonical SMILES: C[N+]1(CCCC1C2=CN=CC=C2)[O-]
• Appearance: Oil
• Synonyms: (1’S,2’S)-trans-Nicotine 1’-Oxide; 3-[(1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl]pyridine; (1S-cis)-3-(1-Methyl-2-pyrrolidinyl)pyridine N-Oxide; (1S,2S)-syn-Nicotine N’-oxide; (1’S,2’S)-trans-Nicotine-1’-N-oxide; 3-[(1S,2S)-1-Methyl-1-oxido-2-pyrrolidin
• PubChem Compound: 12313859
• Last Modified: Sep 14 2023